5-methyl-1H-imidazole-4-carboxylic acid chloride

• Molecular Formula: C5H5ClN2O
• Molecular Weight: 144.56 g/mol
• IUPAC Name: 5-methyl-1H-imidazole-4-carbonyl chloride
• InChI: InChI=1S/C5H5ClN2O/c1-3-4(5(6)9)8-2-7-3/h2H,1H3,(H,7,8)
• InChI Key: JBOQEFIUVWTFJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)C(=O)Cl

Description

5-methyl-1H-imidazole-4-carboxylic acid chloride is a useful research compound. Its molecular formula is C5H5ClN2O and its molecular weight is 144.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a dry nitrogen atmosphere, a stirred suspension of 5-methyl-1H-imidazole-4-carboxylic acid (12.6 g, 0.10 mole) and several drops of dimethylformamide in 125 ml of dry tetrahydrofuran was cooled in an ice bath. Oxalyl chloride, 20 ml, in 50 ml of tetrahydrofuran was carefully added dropwise. Upon complete addition the reaction mixture was heated under reflux for two hours, cooled to ambient temperature and diluted with 100 ml of diethyl ether. A solid precipitated and was collected by filtration, washed with diethyl ether, and dried to give 5-methyl-1H-imidazole-4-carboxylic acid chloride.